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Compound of Interest

Compound Name: Sodium nitrate

CAS No.: 15621-57-5

Cat. No.: B1174521

Get Quote

Executive Summary: The Thermodynamic
Distinction
In chemical processing and synthesis, the solubility differential between Sodium Nitrate (

) and Potassium Nitrate (

) is not merely a physical property; it is a functional lever for separation science.

While both salts are highly soluble nitrates, their response to thermal energy diverges

significantly. Potassium Nitrate exhibits a steep, non-linear solubility curve, making it an ideal

candidate for purification via temperature-swing crystallization. Sodium Nitrate, conversely,

displays a flatter, more linear solubility profile. This guide analyzes the thermodynamic

underpinnings of these differences and provides a validated protocol for exploiting them in

fractional crystallization.
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To understand the solubility curves, we must look beyond the macro-data to the lattice enthalpy

(

) and hydration enthalpy (

).

The Enthalpic Driver
Dissolution is governed by the balance between breaking the ionic lattice (endothermic) and

hydrating the ions (exothermic).

Potassium Nitrate (

): The

ion has a larger ionic radius (1.38 Å) compared to

(1.02 Å). This results in a lower charge density and weaker hydration energy. Consequently,
the dissolution of

is strongly endothermic (

). The system requires significant thermal energy to drive the reaction forward, leading to a
massive increase in solubility as temperature rises.

Sodium Nitrate (

): The smaller

ion has a higher charge density, leading to stronger hydration that better compensates for
the lattice energy. The dissolution is still endothermic (

), but the temperature dependence is less extreme than that of

.

Key Insight: The "crossing point" of these solubility curves (approx.

) is the critical operational parameter. Below this temperature,

is more soluble; above it,
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dominates.

Comparative Solubility Data
The following data represents the saturation point (grams of solute per 100g of water) at

standard atmospheric pressure.

Temperature (

)

Sodium Nitrate (

) [ g/100g

]

Potassium Nitrate (

) [ g/100g

]

Differential (

)

0 73.0 13.3
+59.7 (

)

20 88.0 31.6
+56.4 (

)

40 104.0 63.9
+40.1 (

)

60 124.0 110.0
+14.0 (

)

68 (Approx) ~134.0 ~134.0 Equilibrium

80 148.0 169.0
-21.0 (

)

100 180.0 246.0
-66.0 (

)

Data synthesized from standard chemical handbooks (Perry's, CRC).
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This protocol describes the purification of Potassium Nitrate from a mixed solution containing

Sodium Nitrate contaminants. It relies on the steep solubility drop of

upon cooling.

Reagents & Equipment[1]
Crude Mixture: 1:1 molar ratio of

and

.

Solvent: Deionized Water (18.2 M

).

Apparatus: Jacketed glass reactor or hot plate with magnetic stirring, vacuum filtration setup

(Buchner funnel), temperature probe (

).

Step-by-Step Methodology
Step 1: High-Temperature Saturation Dissolve the crude mixture in the minimum amount of

water required to fully solubilize the Potassium Nitrate at

.

Calculation: Refer to the table.[1][2][3][4] At

,

solubility is approx. 200g/100g water.

Validation: The solution must be perfectly clear. If turbidity persists, add water in 5mL

increments.

Step 2: Thermal Filtration (Hot) While maintaining the solution at

, filter rapidly to remove insoluble mechanical impurities.
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Why: Prevents premature nucleation of the salt on the filter paper.

Step 3: Controlled Cooling (The Separation Phase) Cool the filtrate slowly to

.

Mechanism:[5][2][6] As the temperature drops past

,

becomes supersaturated and begins to crystallize rapidly.

, remaining highly soluble even at

(approx. 75g/100g), stays in the solution (mother liquor).

Self-Validating Check: Monitor the crystal habit.[3]

typically forms long, needle-like rhombic prisms. If cubic crystals appear, you may have co-
crystallized

(indicates too little water was used).

Step 4: Cold Filtration & Wash Vacuum filter the resulting crystal slurry. Wash the filter cake

with a small volume of ice-cold water (

).

Why: This displaces the surface film of mother liquor (containing dissolved

) without significantly redissolving the

yield.

Step 5: Drying Dry crystals at

to constant weight.

Visualizing the Workflow
The following diagram illustrates the logic flow for the fractional crystallization process

described above.
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Figure 1: Process flow for the purification of Potassium Nitrate utilizing differential solubility

coefficients.

Implications for Research & Industry
Thermal Energy Storage (TES): The eutectic mixture of

and

(Solar Salt) melts at

, significantly lower than the individual salts. This non-eutectic behavior is critical for
Concentrated Solar Power (CSP) plants, allowing for a wide liquid operating range (

) for heat storage.

Synthesis Optimization: In drug development, when synthesizing nitrate salts of active

pharmaceutical ingredients (APIs), the choice of cation (

vs

) will dictate the isolation method. If a potassium salt is desired, cooling crystallization is
highly efficient. If a sodium salt is desired, evaporative crystallization (boiling off solvent) is
often required due to the flat solubility curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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